Cas no 2227728-85-8 ((2R)-2-(2-bromo-3-nitrophenyl)oxirane)

• Product Name: (2R)-2-(2-bromo-3-nitrophenyl)oxirane
• CAS No: 2227728-85-8
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 5961981
• PubChem ID: 165702404
• Update Time: 2025-05-20

(2R)-2-(2-bromo-3-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-bromo-3-nitrophenyl)oxirane
• 2227728-85-8
• EN300-1922334

• Inchi： 1S/C8H6BrNO3/c9-8-5(7-4-13-7)2-1-3-6(8)10(11)12/h1-3,7H,4H2/t7-/m0/s1
• InChI Key： COKLNWSLJZOQSS-ZETCQYMHSA-N
• SMILES： BrC1C(=CC=CC=1[C@@H]1CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.4Ų

Additional information on (2R)-2-(2-bromo-3-nitrophenyl)oxirane

Comprehensive Overview of (2R)-2-(2-bromo-3-nitrophenyl)oxirane (CAS No. 2227728-85-8)

(2R)-2-(2-bromo-3-nitrophenyl)oxirane (CAS No. 2227728-85-8) is a chiral epoxide compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its bromo and nitro substituents on the phenyl ring, serves as a versatile intermediate for the construction of complex molecular architectures. Its unique stereochemistry and functional groups make it a valuable building block for drug discovery and material science applications.

The growing interest in chiral epoxides like (2R)-2-(2-bromo-3-nitrophenyl)oxirane stems from their role in asymmetric synthesis, a hot topic in modern chemistry. Researchers are increasingly focusing on sustainable and efficient methods to synthesize such compounds, aligning with the global push toward green chemistry. Questions like "How to synthesize chiral epoxides?" or "Applications of (2R)-2-(2-bromo-3-nitrophenyl)oxirane in drug development" are frequently searched, reflecting the compound's relevance in cutting-edge research.

One of the key advantages of (2R)-2-(2-bromo-3-nitrophenyl)oxirane is its potential use in the synthesis of biologically active molecules. The bromo and nitro groups offer sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for medicinal chemists exploring new therapeutic agents, particularly in areas like oncology and neurology. Searches for "epoxide derivatives in cancer research" highlight the compound's importance in these fields.

From a technical perspective, the stability and reactivity of (2R)-2-(2-bromo-3-nitrophenyl)oxirane make it suitable for various reaction conditions, including catalytic asymmetric epoxidation. This aligns with the industry's demand for scalable and cost-effective synthetic routes. Queries such as "Catalytic methods for epoxide synthesis" or "Handling chiral epoxides in industrial processes" underscore the practical challenges and solutions associated with this compound.

In summary, (2R)-2-(2-bromo-3-nitrophenyl)oxirane (CAS No. 2227728-85-8) represents a critical tool in synthetic chemistry, bridging the gap between academic research and industrial applications. Its chiral nature, combined with its functional group diversity, positions it as a cornerstone for innovation in drug discovery and beyond. As the scientific community continues to explore its potential, this compound will undoubtedly remain a focal point in organic chemistry discussions.